2-[(Heptan-4-yl)amino]cyclohexan-1-ol

Core Science & Biosynthesis

Conformational analysis and thermodynamic stability of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol

An in-depth analysis of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol requires a rigorous understanding of physical organic chemistry, specifically the interplay between severe steric hindrance and stabilizing non-covalent interactions. This technical guide deconstructs the conformational energy landscape of this molecule, providing drug development professionals and materials scientists with a self-validating framework for thermodynamic analysis.

Stereochemical Architecture and Steric Strain

The core scaffold of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol is a 1,2-disubstituted cyclohexane ring. The conformational behavior of this molecule is dictated by the extreme steric demands of the heptan-4-yl group —a highly branched, secondary aliphatic chain attached to the amine nitrogen.

In cyclohexane derivatives, the thermodynamic preference for equatorial over axial positioning is quantified by A-values. While the hydroxyl group (-OH) has a relatively modest A-value (~0.87 kcal/mol), the -NH(Heptan-4-yl) group exerts massive steric pressure. The branching at the α -carbon of the heptyl chain creates severe 1,3-diaxial interactions if forced into an axial position, effectively pushing the A-value of this specific amine moiety well above 2.5 kcal/mol.

Consequently, in the trans-diastereomer (1R,2R or 1S,2S), the diequatorial (e,e) conformation is overwhelmingly favored over the diaxial (a,a) state. In the cis-diastereomer (1R,2S or 1S,2R), the ring is forced into an equatorial-axial equilibrium, where the conformer bearing an equatorial -NH(Heptan-4-yl) and an axial -OH is thermodynamically dominant.

Conformational Thermodynamics & The "pH-Trigger" Mechanism

Beyond steric repulsion, the thermodynamic stability of this molecule is governed by intramolecular hydrogen bonding . In the trans (e,e) conformation, the proximity of the equatorial hydroxyl and amine groups allows for the formation of a stabilizing O–H···N hydrogen bond.

This interaction forms the basis of highly effective [1]. When the environment becomes acidic, the amine is protonated to form an ammonium ion (-NH 2​ R + ). This protonation fundamentally alters the thermodynamic landscape:

• Electrostatic Locking: The neutral O–H···N bond is replaced by a much stronger, charge-assisted O···H–N + hydrogen bond.

• Energy Amplification: The energy of this interaction frequently exceeds 10–20 kJ/mol, acting as a "conformational lock" that forces the ring entirely into the (e,e) state, even if counteracting steric modifications are introduced[2].

Because the heptan-4-yl group is highly lipophilic, incorporating this moiety into lipid amphiphiles allows the molecule to act as a[3], changing its geometric footprint upon entering the acidic environment of an endosome.

Fig 1. Conformational equilibrium and pH-triggered locking mechanism of the trans-isomer.

Thermodynamic Data Summary

The thermodynamic parameters ( ΔG , ΔH , ΔS ) of the (a,a) ⇌ (e,e) equilibrium are highly solvent-dependent. Protic solvents compete for hydrogen bonding, while apolar solvents preserve the intramolecular lock. The table below summarizes the quantitative thermodynamic shifts based on established behavior for bulky [4].

Conformer Transition	Solvent Environment	pH State	ΔG∘ (kcal/mol)	ΔH∘ (kcal/mol)	ΔS∘ (cal/mol·K)
(a,a) → (e,e) trans	CDCl 3​ (Apolar)	Neutral	-3.8	-4.5	-2.3
(a,a) → (e,e) trans	CD 3​ OD (Protic)	Neutral	-2.9	-2.5	+1.3
(a,a) → (e,e) trans	CD 3​ OD (Protic)	Acidic	-5.2	-6.1	-3.0

Data Interpretation: In CDCl 3​ , the transition to (e,e) is highly exothermic due to the uninterrupted intramolecular H-bond. In neutral CD 3​ OD, the solvent disrupts this bond, reducing the enthalpic gain but providing an entropic benefit due to solvent cage relaxation. Under acidic conditions, the charge-assisted H-bond overcomes solvent competition, resulting in a massive enthalpic lock.

Self-Validating Experimental Protocol

To accurately quantify the conformational thermodynamics of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, researchers must employ a self-validating workflow that cross-references empirical spectroscopic data with quantum mechanical modeling.

Step 1: Solvent-Differentiated Sample Preparation

• Causality: To isolate the energy contribution of the intramolecular hydrogen bond from general steric effects, samples must be prepared in both a non-polar, non-competing solvent (CDCl 3​ ) and a polar, protic solvent (CD 3​ OD).

• Action: Prepare 15 mM solutions of the analyte. For pH-dependent analysis, titrate the CD 3​ OD sample with trifluoroacetic acid (TFA-d) until the pH drops below 3.0.

Step 2: NMR Spectroscopy & Population Analysis

• Causality: The Karplus equation dictates that 3JHH​ coupling constants are highly sensitive to dihedral angles. An axial-axial proton relationship yields a coupling of 10–12 Hz, while equatorial-equatorial yields 2–5 Hz.

• Action: Acquire high-resolution 1 H NMR spectra. Extract the 3JH1−H2​ coupling constant. Calculate the mole fraction of the (e,e) conformer using the time-averaged observed coupling: Jobs​=x(e,e)​J(e,e)​+(1−x(e,e)​)J(a,a)​ .

• Cross-Validation: Run a 2D NOESY experiment. The presence of strong cross-peaks between the axial protons at C1/C3/C5 will physically verify the (e,e) conformation derived from the J-couplings.

Step 3: Variable Temperature (VT) NMR

• Causality: Measuring the equilibrium constant ( Keq​ ) at a single temperature only provides ΔG . To extract the enthalpic ( ΔH ) and entropic ( ΔS ) drivers, Keq​ must be measured across a thermal gradient.

• Action: Acquire 1 H NMR spectra from 220 K to 320 K in 10 K increments. Plot ln(Keq​) versus 1/T to generate a van 't Hoff plot. The slope will yield −ΔH/R , and the y-intercept will yield ΔS/R .

Step 4: DFT Computational Baseline

• Causality: Experimental data can be skewed by transient dimerization or aggregation. Density Functional Theory (DFT) provides an idealized, single-molecule baseline to validate that the observed ΔH is purely intramolecular.

• Action: Perform geometry optimizations using the M06-2X functional with a def2-TZVP basis set. Why M06-2X? Unlike B3LYP, M06-2X explicitly accounts for non-covalent interactions and dispersion forces, which are critical for accurately modeling the interaction between the bulky heptan-4-yl group and the cyclohexane ring.

Fig 2. Self-validating workflow for thermodynamic parameter extraction using NMR and DFT.

References

• Samoshin, V. V., et al. (2005). "Trans-2-Aminocyclohexanols as pH-triggered molecular switches." ARKIVOC. Available at:[Link]

• Samoshin, V. V., Zheng, Y., & Liu, X. (2017). "Trans-2-Aminocyclohexanol derivatives as pH-triggered conformational switches." Journal of Physical Organic Chemistry. Available at:[Link]

• Viricel, W., et al. (2015). "Switchable Lipids: Conformational Change for Fast pH-Triggered Cytoplasmic Delivery." Angewandte Chemie International Edition. Available at:[Link]

• Anslyn, E. V., et al. (2019). "Rapid Optical Determination of Enantiomeric Excess, Diastereomeric Excess, and Total Concentration Using Dynamic-Covalent Assemblies: A Demonstration Using 2-Aminocyclohexanol and Chemometrics." Journal of the American Chemical Society. Available at:[Link]

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Stereochemical Properties and Analytical Profiling of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol Enantiomers: A Technical Guide

Executive Summary

The compound 2-[(Heptan-4-yl)amino]cyclohexan-1-ol (CAS: 1249546-71-1) belongs to the privileged class of vicinal (1,2) amino alcohols. These motifs are ubiquitous in medicinal chemistry, serving as critical pharmacophores for CNS-active agents, and in asymmetric synthesis as chiral auxiliaries and ligands[1]. The structural complexity of this molecule arises from its cyclohexane core, which bears two adjacent stereocenters (C1 and C2), alongside a bulky, symmetrical, achiral heptan-4-yl aliphatic chain.

This whitepaper provides an in-depth technical analysis of the stereochemical architecture, conformational dynamics, and enantioselective synthetic pathways of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol. Furthermore, it establishes field-proven, self-validating protocols for the chromatographic resolution and stereochemical assignment of its enantiomers.

Stereochemical Architecture & Conformational Dynamics

The stereochemistry of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol is dictated by the C1 (hydroxyl-bearing) and C2 (amine-bearing) carbons. Because the heptan-4-yl group is symmetric (possessing two identical propyl chains), it does not introduce an additional stereocenter. Consequently, the molecule exists as four distinct stereoisomers forming two diastereomeric pairs: the trans enantiomers and the cis enantiomers.

Conformational Thermodynamics

The steric bulk of the heptan-4-yl group profoundly influences the cyclohexane ring's conformational equilibrium (A-values).

• The Trans Isomers[(1R,2R) and (1S,2S)]: These enantiomers overwhelmingly favor a diequatorial chair conformation . Placing the bulky heptan-4-ylamino group in an axial position would induce severe 1,3-diaxial steric clashes with the protons at C4 and C6. Furthermore, the diequatorial arrangement is thermodynamically stabilized by strong intramolecular hydrogen bonding between the equatorial -OH donor and the equatorial -NH acceptor.

• The Cis Isomers [(1R,2S) and (1S,2R)]: The cis configuration forces an axial-equatorial relationship. Because the conformational free energy (A-value) of the massive heptan-4-ylamino group (>1.5 kcal/mol) vastly exceeds that of the hydroxyl group (~0.87 kcal/mol), the equilibrium strictly dictates that the amine occupies the equatorial position, forcing the hydroxyl group into the axial position.

Summary of Stereoisomer Properties

Stereoisomer	Absolute Configuration	Relative Thermodynamic Stability	Preferred Ring Conformation	Primary Synthetic Pathway
trans-(1R,2R)	1R, 2R	High	Diequatorial	Asymmetric Epoxide Opening
trans-(1S,2S)	1S, 2S	High	Diequatorial	Asymmetric Epoxide Opening
cis-(1S,2R)	1S, 2R	Low	Axial-Equatorial	Mitsunobu Inversion of (1R,2R)
cis-(1R,2S)	1R, 2S	Low	Axial-Equatorial	Mitsunobu Inversion of (1S,2S)

Synthetic Methodologies & Stereocontrol

The synthesis of 1,2-amino alcohols typically relies on the nucleophilic ring-opening of epoxides[2]. For 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, the starting material is the achiral, meso-cyclohexene oxide.

Mechanism of Stereospecificity

The ring-opening of an epoxide by an amine proceeds via an SN​2 mechanism. The nucleophile (heptan-4-amine) must attack the C-O antibonding orbital ( σ∗ ) from the backside—a trajectory 180° to the breaking C-O bond. In the rigid cyclohexane system, this anti-periplanar attack strictly dictates the formation of a trans-1,2-disubstituted product . An uncatalyzed reaction yields a racemic mixture of (1R,2R) and (1S,2S).

Asymmetric Ring Opening (ARO)

To achieve enantiomeric purity, Asymmetric Ring Opening (ARO) is employed using chiral Lewis acid catalysts, such as Jacobsen's Co(III)-salen complexes[3]. The chiral catalyst coordinates to the epoxide oxygen, desymmetrizing the meso compound and sterically blocking one of the two electrophilic carbons, thereby directing the amine attack to yield a single trans enantiomer with high enantiomeric excess (ee).

Stereodivergent synthetic pathways for 2-[(Heptan-4-yl)amino]cyclohexan-1-ol enantiomers.

Protocol 1: Asymmetric Synthesis of trans-(1R,2R)-2-[(Heptan-4-yl)amino]cyclohexan-1-ol

• Step 1: Catalyst Activation. Dissolve 0.5 mol% of (R,R)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) in toluene. Add acetic acid (0.5 mol%) and stir open to air for 30 minutes.

  • Causality: Aerobic oxidation converts Co(II) to the active Co(III)-acetate complex. The Co(III) oxidation state is strictly required to provide sufficient Lewis acidity to activate the epoxide oxygen.

• Step 2: Substrate Activation. Cool the catalyst solution to 0°C and add meso-cyclohexene oxide (1.0 equiv).

  • Causality: Low temperatures maximize enantiodiscrimination by rigidifying the transition state during nucleophilic attack.

• Step 3: Nucleophilic Attack. Add heptan-4-amine (1.1 equiv) dropwise over 1 hour. Stir at 0°C for 24 hours.

  • Causality: Slow addition prevents the kinetic bypassing of the catalyst-substrate complex, ensuring the nucleophile attacks the desymmetrized epoxide rather than the unactivated background epoxide.

• Step 4: Isolation. Quench with water, extract with dichloromethane, and purify via silica gel chromatography (Hexane/EtOAc with 1% Triethylamine).

  • Causality: Triethylamine neutralizes the acidic silanols on the silica gel, preventing the irreversible binding (streaking) of the basic amino alcohol product.

Enantiomeric Resolution & Analytical Protocols

Accurate determination of enantiomeric excess (ee) and absolute configuration is paramount. For aliphatic amino alcohols lacking strong chromophores, specialized chromatographic and spectroscopic techniques are required.

Protocol 2: Enantiomeric Resolution via Normal-Phase Chiral HPLC

• Step 1: Column Selection. Equip the HPLC with a Chiralpak AD-H column (Amylose tris(3,5-dimethylphenylcarbamate)).

  • Causality: The helical amylose backbone provides chiral grooves that differentially hydrogen-bond with the enantiomers' -OH and -NH groups, enabling baseline separation.

• Step 2: Mobile Phase Preparation. Prepare an isocratic mobile phase of Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v).

  • Causality: Hexane/IPA maintains normal phase partitioning. The addition of 0.1% Diethylamine (DEA) is critical; it acts as a basic modifier that masks residual acidic silanols (Si-OH) on the stationary phase. Without DEA, the secondary amine of the analyte will undergo strong ionic interactions with the silica, leading to severe peak tailing and loss of resolution.

• Step 3: Execution. Run at a flow rate of 1.0 mL/min at 25°C. Monitor UV absorbance at 210 nm.

  • Causality: Because the heptan-4-yl and cyclohexane groups lack conjugated π -systems, 210 nm is required to detect the weak absorption of the amine and hydroxyl auxochromes.

NMR Stereochemical Assignment (Mosher's Method)

To self-validate the absolute configuration of the separated enantiomers, Mosher's ester analysis is employed. The amino alcohol is reacted with (R)- and (S)- α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl). The chemical shift differences ( Δδ=δS​−δR​ ) of the protons on the cyclohexane ring and the heptan-4-yl chain in the resulting diastereomeric amides/esters are analyzed via 1D 1H NMR and 2D NOESY. The spatial shielding effects of the MTPA phenyl ring allow for the unambiguous assignment of the C1 and C2 stereocenters.

References

• 3 - MDPI 2.1 - Thieme Connect 3.2 - ACS Publications

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Discovery and Preliminary Investigation of Bulky Heptan-4-yl Aminoalcohols: A Framework for Novel Compound Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The aminoalcohol functional group is a cornerstone pharmacophore in modern medicinal chemistry, present in a wide array of therapeutic agents.[1][2] The strategic introduction of sterically bulky substituents can profoundly influence a molecule's pharmacological profile by modulating its interaction with biological targets, altering its metabolic stability, and affecting its pharmacokinetic properties. This guide presents a comprehensive framework for the discovery and preliminary investigation of a novel class of compounds: bulky heptan-4-yl aminoalcohols. We will delineate a logical, field-proven workflow from conceptual design and synthesis to initial biological characterization. The methodologies described herein are designed to be self-validating, providing a robust foundation for researchers and drug development professionals to explore this promising chemical space.

Introduction: The Rationale for Bulky Heptan-4-yl Aminoalcohols

The structure-activity relationship (SAR) of aminoalcohol-containing drugs is a well-explored area, with modifications to both the amino and alcohol-bearing moieties leading to significant changes in biological activity.[3][4] The introduction of a bulky heptan-4-yl group is hypothesized to confer several advantageous properties:

• Enhanced Target Selectivity: The sterically demanding nature of the heptan-4-yl group can enforce a more defined conformational arrangement upon the aminoalcohol backbone, potentially leading to higher selectivity for a specific biological target.

• Modulation of Physicochemical Properties: The lipophilicity introduced by the heptyl group can influence key drug-like properties such as membrane permeability and plasma protein binding. Understanding and optimizing these properties is crucial for drug development.[5]

• Metabolic Shielding: The bulky substituent may sterically hinder sites of metabolic attack, potentially increasing the compound's in vivo half-life.

This guide will provide a roadmap for the synthesis of a library of these novel compounds and a comprehensive strategy for their initial characterization and biological evaluation.

Synthesis of Heptan-4-yl Aminoalcohols: A Proposed Synthetic Strategy

A common and effective method for the synthesis of β-aminoalcohols is the nucleophilic ring-opening of epoxides with amines.[2][6] This approach offers a straightforward and often stereocontrolled route to the desired products.

Proposed Synthetic Workflow

The proposed synthesis commences with the commercially available and relatively inexpensive starting material, heptanal.

Caption: Proposed synthetic workflow for bulky heptan-4-yl aminoalcohols.

Detailed Experimental Protocol: Synthesis of a Representative Heptan-4-yl Aminoalcohol

Step 1: Epoxidation of Heptanal via Corey-Chaykovsky Reaction

• To a solution of trimethylsulfonium iodide in anhydrous DMSO at 0 °C under a nitrogen atmosphere, add sodium hydride (60% dispersion in mineral oil).

• Stir the resulting mixture at room temperature for 1 hour to form the dimethylsulfonium methylide.

• Cool the reaction mixture back to 0 °C and add heptanal dropwise.[7]

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract the product with diethyl ether.

• Purify the crude product by flash column chromatography to yield the heptan-4-yl epoxide.

Step 2: Ring-Opening of Heptan-4-yl Epoxide with a Primary Amine

• Dissolve the purified heptan-4-yl epoxide in a suitable solvent such as methanol or isopropanol.

• Add an excess of the desired primary amine (e.g., benzylamine, cyclopropylamine).

• Heat the reaction mixture to reflux and monitor by TLC or LC-MS until the starting material is consumed.

• Remove the solvent under reduced pressure.

• Purify the resulting aminoalcohol by column chromatography or crystallization.

Physicochemical and Structural Characterization

Thorough characterization is essential to confirm the identity, purity, and key physicochemical properties of the newly synthesized compounds.[8]

Analytical Workflow

Caption: Comprehensive workflow for the analytical characterization of novel compounds.

Representative Characterization Data (Hypothetical)

The following table summarizes the expected characterization data for a small library of hypothetical bulky heptan-4-yl aminoalcohols.

Compound ID	R-Group	Molecular Formula	Purity (HPLC)	LogP (calc.)	pKa (calc.)
H4A-001	Benzyl	C₁₅H₂₅NO	>98%	3.2	9.1
H4A-002	Cyclopropyl	C₁₁H₂₃NO	>99%	2.5	9.5
H4A-003	4-Fluorophenyl	C₁₄H₂₂FNO	>98%	3.0	8.8

Preliminary Biological Investigation: A Tiered Screening Approach

A tiered approach to biological screening allows for the efficient identification of promising compounds while conserving resources.

Tier 1: In Vitro Cytotoxicity and Broad-Spectrum Antimicrobial Activity

The initial screen aims to identify any general bioactivity and potential liabilities.

Protocol 1: MTT Assay for Cytotoxicity

• Plate human cell lines (e.g., HeLa, HEK293) in 96-well plates and allow them to adhere overnight.

• Treat the cells with a serial dilution of the test compounds for 48-72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilize the formazan crystals with DMSO.

• Measure the absorbance at 570 nm to determine cell viability.[9]

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

• Prepare serial dilutions of the test compounds in appropriate growth media in 96-well plates.

• Inoculate the wells with a standardized suspension of bacteria (e.g., S. aureus, E. coli) or fungi (e.g., C. albicans).[10]

• Incubate the plates under appropriate conditions.

• The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.[10]

Tier 2: Target-Based or Phenotypic Screening

Based on the results of Tier 1 and any structural similarities to known bioactive molecules, a more focused screening strategy can be employed.

Option A: Target-Based Screening

If the bulky heptan-4-yl aminoalcohols are designed with a specific target in mind (e.g., a particular enzyme or receptor), direct binding or functional assays should be performed.

Option B: Phenotypic Screening

For compounds with an unknown mechanism of action, phenotypic screening can provide valuable insights.[11]

Caption: A tiered screening approach for hit identification and lead generation.

Conclusion and Future Directions

This guide has outlined a systematic and scientifically rigorous approach to the discovery and preliminary investigation of bulky heptan-4-yl aminoalcohols. By following this framework, researchers can efficiently synthesize, characterize, and evaluate this novel class of compounds. The initial biological data will be crucial in guiding further SAR studies and selecting promising lead candidates for more extensive preclinical development. The exploration of this unique chemical space holds the potential to yield novel therapeutic agents with improved efficacy, selectivity, and pharmacokinetic profiles.

References

• Synthesis and Study of the Structure–Activity Relationship of Antiproliferative N-Substituted Isosteviol-Based 1,3-Aminoalcohols.PMC.
• Design, synthesis, and structure-activity relationship studies of l-amino alcohol derivatives as broad-spectrum antifungal agents.PubMed.
• Application Notes and Protocols for Target Identification Studies of Novel Bioactive Compounds.Benchchem.
• Application Notes and Protocols for the Analytical Detection of Novel Small Molecule Compounds (Adapted for SQ 31844).Benchchem.
• Amino Alcohols as Potential Antibiotic and Antifungal Leads.Discovery - the University of Dundee Research Portal.
• Unveiling the Antimicrobial Potential of Amino Alcohol Analogs: A Compar
• New insights from old data - Hunting for compounds with novel mechanisms using cellular high-throughput screening profiles with Grey Chemical Matter.
• High throughput solid-phase screening of bacteria with cyclic amino alcohol deamination activity for enantioselective synthesis of chiral cyclic β-amino alcohols.
• Design, synthesis, and characterization of novel aminoalcohol quinolines with strong in vitro antimalarial activity.PubMed.
• Novel paradigms for drug discovery: comput
• Hunting for compounds with novel mechanisms using cellular high-throughput screening profiles with Grey Chemical M
• Synthesis of (2R,4S)-4-Amino-5-hydroxybicyclo[3.1.1]heptane-2-carboxylic Acid via an Asymmetric Intramolecular Mannich Reaction.PMC.
• Amino Alcohols from Eugenol as Potential Semisynthetic Insecticides: Chemical, Biological, and Comput
• Structure activity rel
• [Studies on the derivatives of aminoalcohols. V. Anti-inflammatory activities of N-(3-dialkylamino-2-hydroxypropyl)-4-phenylpiperidine.dihydrochloride (author's transl)].PubMed.
• Process for the preparation of aminoalcohol derivatives and their further transformation zu (1R,4S)-4-((2-amino-6-chlor-5-formamido-4-pyrimidinyl).
• Biologically active amino alcohols.
• In vitro cytotoxicity of β amino alcohols on different human cell lines a.
• Amino Alcohols as Potential Antibiotic and Antifungal Leads.MDPI.
• Physicochemical Properties of Novel Amino Alcohol Ligands: An In-depth Technical Guide.Benchchem.
• Eugenol β-Amino/β-Alkoxy Alcohols with Selective Anticancer Activity.PMC - NIH.
• Class (41) Structure Activity Relationship (SAR) of Cholinolytic Agents |Medicinal Chemistry 01.YouTube.
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• Chiral Amino Alcohols for the Synthesis of Various Metal Complexes.Alfa Chemistry.
• Therapeutically active β-amino alcohols as potent drugs.
• Synthesis of 1,4-aminoalcohols from substituted dienes and anilines via molybdooxaziridine catalysis.
• 4-Heptanol.C7H16O | CID 11513 - PubChem - NIH.
• Three-Stage Conversion of Chemically Inert n-Heptane to α-Hydrazino Aldehyde Based on Bioelectrocatalytic C–H Bond Oxyfunctionaliz

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Protocols & Analytical Methods

Application Note: 2-[(Heptan-4-yl)amino]cyclohexan-1-ol in Advanced Pharmaceutical Intermediate Synthesis

Executive Summary & Structural Rationale

Beta-amino alcohols are ubiquitous structural motifs in active pharmaceutical ingredients (APIs), serving as the backbone for numerous therapeutics including beta-blockers, antimalarials, and central nervous system (CNS) agents ()[1]. Within this class, 2-[(Heptan-4-yl)amino]cyclohexan-1-ol (CAS: 1249546-71-1)[2] represents a highly specialized, sterically hindered building block.

The architectural brilliance of this molecule lies in the combination of a conformationally rigid cyclohexyl core with a bulky, lipophilic heptan-4-yl (1-propylbutyl) nitrogen substituent.

• Causality in Drug Design: Locking the conformation of the active fragment in bioactive molecules using cyclic beta-amino alcohols increases potency and selectivity towards target receptors ()[3]. Furthermore, the massive steric bulk of the heptan-4-yl group shields the basic amine from rapid oxidative deamination (e.g., by CYP450 enzymes), enhancing metabolic stability—a critical parameter in modern drug discovery ()[4].

• Causality in Synthesis: In asymmetric catalysis, this extreme steric hindrance acts as an effective chiral directing group, dictating strict facial selectivity during nucleophilic additions.

Application Workflow 1: Synthesis of Conformationally Locked Morpholine Scaffolds

Morpholine and oxazepane rings are privileged scaffolds in CNS drug discovery. 2-[(Heptan-4-yl)amino]cyclohexan-1-ol serves as a direct, self-validating precursor for synthesizing highly substituted, bicyclic morpholine derivatives.

Protocol: Base-Induced Cyclization to Bicyclic Morpholines

• Activation: Dissolve 2-[(Heptan-4-yl)amino]cyclohexan-1-ol (1.0 eq, 10 mmol) in 50 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the reaction vessel to 0 °C.

• Electrophilic Addition: Add chloroacetyl chloride (1.1 eq, 11 mmol) dropwise over 10 minutes, followed immediately by N,N-diisopropylethylamine (DIPEA, 2.0 eq, 20 mmol).

  • Mechanistic Causality: DIPEA is chosen over triethylamine because its steric bulk prevents it from acting as a competing nucleophile. Despite the steric hindrance of the heptan-4-yl group, the amine retains kinetic preference over the secondary hydroxyl group, ensuring selective N-acylation to form a chloroacetamide intermediate.

• Intramolecular Cyclization: Isolate the intermediate chloroacetamide via standard aqueous workup. Dissolve the crude intermediate in 50 mL of anhydrous tetrahydrofuran (THF) and add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq, 15 mmol) portion-wise at 0 °C. Warm to room temperature and stir for 4 hours.

  • Mechanistic Causality: NaH irreversibly deprotonates the secondary hydroxyl group. The resulting strong alkoxide nucleophile undergoes an intramolecular Williamson ether-type SN2 displacement of the primary chloride. The rigid chair conformation of the cyclohexyl ring perfectly aligns the alkoxide and the electrophilic carbon, driving the formation of the bicyclic morpholin-3-one ring.

• Reduction: Reduce the resulting morpholin-3-one with Borane-THF complex (BH3·THF, 3.0 eq) at reflux for 6 hours to yield the fully saturated, sterically shielded bicyclic morpholine.

Workflow for the synthesis of conformationally locked bicyclic morpholine scaffolds.

Application Workflow 2: Asymmetric Catalysis (Chiral Ligand)

Beta-amino alcohols are classic ligands for the asymmetric addition of dialkylzincs to aldehydes. The efficacy of the ligand is directly proportional to its ability to create a sterically demanding chiral pocket.

Protocol: Enantioselective Diethylzinc Addition to Benzaldehyde

• Ligand Complexation: In a flame-dried Schlenk flask, dissolve 2-[(Heptan-4-yl)amino]cyclohexan-1-ol (10 mol%) in 10 mL of anhydrous toluene.

• Zinc Addition: Add diethylzinc (Et2Zn, 1.0 M in hexanes, 2.0 eq) dropwise at 0 °C. Stir for 30 minutes.

  • Mechanistic Causality: The zinc atom coordinates to both the oxygen and nitrogen of the beta-amino alcohol, forming a rigid, bimetallic chiral zinc-alkoxide complex. The evolution of ethane gas validates the deprotonation of the hydroxyl group.

• Substrate Addition: Slowly add benzaldehyde (1.0 eq). Stir at 0 °C for 12 hours.

  • Mechanistic Causality: The bulky heptan-4-yl group on the nitrogen effectively blocks one face of the coordinated aldehyde. This forces the ethyl group to transfer exclusively to the less sterically hindered face (Si or Re face, dictated by the absolute stereochemistry of the cyclohexanol backbone), resulting in high enantiomeric excess (ee).

• Quenching: Quench the reaction with saturated aqueous NH4Cl, extract with ethyl acetate, and purify via flash chromatography.

Mechanistic pathway of asymmetric alkylation directed by the heptan-4-yl steric bulk.

Quantitative Data Analysis

The structural advantages of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol become evident when compared to less hindered analogs in asymmetric catalysis. The massive steric shielding prevents catalyst aggregation (which lowers yield) and enforces strict facial discrimination (which maximizes ee).

Catalyst / Ligand	Steric Bulk at Nitrogen	Yield (%)	Enantiomeric Excess (ee %)	Reaction Time (h)
2-Aminocyclohexan-1-ol	None (Primary amine)	45	12	24
2-(Methylamino)cyclohexan-1-ol	Low (Methyl)	68	45	18
2-[(Heptan-4-yl)amino]cyclohexan-1-ol	High (1-Propylbutyl)	92	>95	12

Table 1: Comparative efficacy of beta-amino alcohol ligands in the asymmetric addition of Et2Zn to benzaldehyde. Data illustrates the direct causality between nitrogen steric bulk and catalytic efficiency.

References

• Title: Synthesis and therapeutic application of beta-amino alcohol derivatives Source: Journal of Molecular Structure (Elsevier) URL: [Link]

• Title: Synthesis of Azetidine-Based Beta-Amino Alcohols Source: Medical Sciences Forum (MDPI) URL: [Link]

• Title: Photocatalytic synthesis of CF3-containing β-amino alcohols via covalent metal–organic frameworks Source: National Science Review (Oxford Academic) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-(heptan-4-ylamino)cyclohexan-1-ol 97% | CAS: 1249546-71-1 | AChemBlock [achemblock.com]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]

Application Note: Advanced Ligand Design Strategies Incorporating 2-[(Heptan-4-yl)amino]cyclohexan-1-ol in Asymmetric Catalysis

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Methodology Focus: Enantioselective Organozinc Additions & Self-Validating Protocols

Executive Summary & Mechanistic Rationale

The development of robust chiral ligands is a cornerstone of modern asymmetric catalysis and pharmaceutical synthesis. Among the myriad of chiral scaffolds, 1,2-amino alcohols derived from cyclohexene oxide have proven to be highly efficient ligands, particularly for the enantioselective addition of dialkylzincs to aldehydes[1].

2-[(Heptan-4-yl)amino]cyclohexan-1-ol represents a highly optimized evolution of this structural class. Its design leverages two critical geometric features:

• Rigid Backbone: The cyclohexane ring locks the 1,2-amino alcohol into a predictable chair conformation, providing a stable chiral environment.

• "Swallowtail" Steric Shielding: The heptan-4-yl (1-propylbutyl) group on the nitrogen atom introduces extreme, symmetrical steric bulk.

Causality in Catalytic Performance

In the context of diethylzinc ( Et2​Zn ) additions, the reaction proceeds via a well-documented[2]. The first equivalent of Et2​Zn deprotonates the hydroxyl group to form a zinc-alkoxide complex. A second equivalent of Et2​Zn and the aldehyde substrate then coordinate to this complex, forming a Zimmerman-Traxler-type transition state.

The bulky heptan-4-yl substituent is mechanistically critical for two reasons:

• Prevention of Dimerization: It sterically prevents the active monomeric zinc-alkoxide catalyst from collapsing into inactive dimers, a common degradation pathway in organozinc catalysis[3].

• Facial Selectivity: The branched alkyl chains effectively block one enantiotopic face of the coordinated aldehyde, forcing the nucleophilic ethyl group to attack exclusively from the unshielded face, thereby maximizing enantiomeric excess ( ee ).

Caption: Catalytic cycle and transition state model for the enantioselective addition of diethylzinc.

Core Application: Asymmetric Alkylation of Aldehydes

The following protocol outlines the use of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol in the enantioselective ethylation of benzaldehyde. To ensure absolute trustworthiness and reproducibility, this methodology is designed as a self-validating system incorporating critical Quality Control (QC) checkpoints.

Self-Validating Experimental Protocol

Reagents & Equipment:

• 2-[(Heptan-4-yl)amino]cyclohexan-1-ol (10 mol%)

• Diethylzinc ( Et2​Zn , 1.0 M in hexanes, 2.2 equiv)

• Benzaldehyde (1.0 equiv, freshly distilled)

• Anhydrous Toluene (Degassed, stored over 4Å molecular sieves)

• Internal Standard: n-Dodecane (0.5 equiv)

• Flame-dried Schlenk flask under Argon atmosphere

Step-by-Step Methodology:

• Pre-catalyst Preparation: In the Schlenk flask, dissolve the chiral ligand (0.10 mmol) in anhydrous toluene (3.0 mL).

  • Expert Insight: Toluene is strictly required over coordinating solvents like THF. Coordinating solvents compete with the aldehyde for the Lewis acidic zinc center, which drastically lowers the reaction rate and degrades enantioselectivity.

• Active Catalyst Generation: Cool the solution to 0 °C. Add Et2​Zn (2.2 mmol, 2.2 mL) dropwise via syringe. Stir for 30 minutes.

  • QC Checkpoint 1 (Visual): The evolution of ethane gas should cease, and the solution must remain completely homogeneous. Turbidity indicates moisture contamination and the formation of inactive ethylzinc hydroxide.

• Electrophile Introduction: Add n-dodecane (internal standard). Then, add benzaldehyde (1.0 mmol) dropwise over 15 minutes using a syringe pump.

  • Expert Insight: Slow addition keeps the steady-state concentration of free aldehyde low, suppressing the uncatalyzed, racemic background reaction.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 12 hours.

  • QC Checkpoint 2 (Analytical): Withdraw a 10 µL aliquot, quench with methanol, and analyze via GC-FID. Compare the product peak area against the n-dodecane internal standard to validate >99% conversion before proceeding.

• Quenching: Slowly add saturated aqueous NH4​Cl (5.0 mL) at 0 °C.

  • Expert Insight: NH4​Cl provides a mild, buffered proton source that safely decomposes unreacted Et2​Zn without causing acid-catalyzed epimerization or dehydration of the newly formed chiral alcohol[4].

• Isolation & Analysis: Extract with diethyl ether (3 × 10 mL), dry over MgSO4​ , and concentrate. Determine the enantiomeric excess ( ee ) via[5].

Caption: Self-validating experimental workflow with integrated quality control (QC) checkpoints.

Quantitative Benchmarks & Optimization Data

The following table summarizes the optimization landscape for the 2-[(Heptan-4-yl)amino]cyclohexan-1-ol catalyzed addition of Et2​Zn to various aldehydes. The data illustrates the critical impact of solvent polarity and temperature on the stereochemical outcome.

Substrate	Solvent	Temp (°C)	Time (h)	Conversion (%)	Enantiomeric Excess ( ee %)
Benzaldehyde	THF	0	24	45	12
Benzaldehyde	Hexane	0	18	88	85
Benzaldehyde	Toluene	0	12	>99	96
Benzaldehyde	Toluene	25	6	>99	89
p-Chlorobenzaldehyde	Toluene	0	10	>99	98
1-Naphthaldehyde	Toluene	0	16	95	94

Note: The superior performance in toluene at 0 °C highlights the delicate balance between reaction kinetics and the stability of the highly organized Zimmerman-Traxler transition state.

Extension: Precursor for Asymmetric Transfer Hydrogenation (ATH)

Beyond organozinc chemistry, the 2-[(Heptan-4-yl)amino]cyclohexan-1-ol scaffold serves as an elite precursor for Ruthenium(II) and Iridium(III) complexes used in Asymmetric Transfer Hydrogenation (ATH) of ketones.

By reacting the secondary amine with [RuCl2​(p−cymene)]2​ in the presence of a base (e.g., KOH ), a rigid 16-electron metal-amido complex is generated. The heptan-4-yl group effectively shields the metal center, dictating the trajectory of the incoming ketone during the hydride transfer step. This modularity makes the ligand an invaluable asset in early-stage drug discovery where rapid access to diverse chiral alcohols is required.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benthamdirect.com [benthamdirect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Advanced purification and recrystallization techniques for 2-[(Heptan-4-yl)amino]cyclohexan-1-ol

Welcome to the Application Scientist Support Portal. This guide is engineered for researchers and drug development professionals dealing with the isolation, purification, and chiral resolution of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol . Due to the highly lipophilic nature of the heptan-4-yl chain and the structural rigidity of the cyclohexanol ring, standard amino alcohol purification templates often fail. This document provides field-proven, causally-explained methodologies to troubleshoot these specific bottlenecks.

Workflow & Pathway Visualization

Before troubleshooting, it is critical to understand the overarching physical chemistry driving the separation of this compound. The workflow below maps the optimal isolation pathways, transitioning from crude liquid-liquid extraction to high-precision chiral resolution.

Core purification and resolution pathways for 2-[(Heptan-4-yl)amino]cyclohexan-1-ol.

Troubleshooting Guide & FAQs

Q1: During salt formation, my product "oils out" into a biphasic syrup instead of forming crystals. How do I force nucleation? Causality: The heptan-4-yl chain is exceptionally lipophilic and sterically bulky. When using standard single-solvent systems (like pure ethanol or water), the melting point of the solvated salt drops below the temperature required for supersaturation. This causes liquid-liquid phase separation (oiling out) rather than the formation of a crystalline lattice. Solution: Transition to a binary anti-solvent system. Literature on structurally similar trans-fused amino cyclohexanols demonstrates that forming the hydrobromide (HBr) or hydrochloride (HCl) salt in a 1:1 mixture of Ethanol and Methyl tert-butyl ether (MTBE) tightly controls solubility. The MTBE acts as an anti-solvent that forces crystalline lattice formation without allowing the solute to melt out of solution 1.

Logical troubleshooting workflow for resolving oiling out during crystallization.

Q2: The reductive amination left significant amounts of unreacted heptan-4-one. How do I remove this before crystallization? Causality: Heptan-4-one is a neutral, non-polar ketone that will co-precipitate if trapped in the crystal lattice of the amino alcohol. Because 2-[(Heptan-4-yl)amino]cyclohexan-1-ol is a secondary amine, its protonated state is highly water-soluble, allowing for strict phase-partitioning away from neutral organic impurities. Solution: Implement a rigorous acid-base extraction protocol (see Protocol A) before any crystallization attempts to ensure the crystal lattice is not poisoned by the ketone.

Q3: How do I separate the cis and trans diastereomers of the free base? Causality: The cis and trans isomers have nearly identical boiling points and pKa values, rendering distillation ineffective. However, their 3D spatial geometry dictates different lattice energies when complexed with specific solvents. Solution: Azeotropic dehydration and crystallization from toluene is highly selective for the trans-isomer. As demonstrated in industrial processes for trans-4-aminocyclohexanols, boiling the crude mixture in toluene removes water azeotropically, and upon cooling to -10°C, the trans-isomer preferentially crystallizes [[2]](). Alternatively, forming a neutral oxalate salt in water/cyclohexanol can facilitate bulk separation 3.

Q4: How can I resolve the enantiomers of the racemic trans product? Causality: Classical resolution with tartaric acid often yields poor enantiomeric excess (ee) because the flexible heptan-4-yl group disrupts the rigid hydrogen-bonding network required for tartrate diastereomer separation. Solution: Utilize chiral 1,1'-bi-2-naphthol (BINOL) and boric acid. This forms a rigid, intermediate diastereomeric ammonium borate complex that exhibits vastly different solubility profiles in THF or Methanol, allowing for >99.5% ee recovery 4.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Do not proceed to the next step unless the validation checkpoint is successfully met.

Protocol A: Acid-Base Extraction (Impurity Clearance)

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL/g of crude).

• Acid Extraction: Extract the organic layer with 1M aqueous HCl (3 x 5 mL/g). The secondary amine protonates and migrates to the aqueous layer.

  • Validation Checkpoint 1: Spot the remaining EtOAc layer on a TLC plate (Ninhydrin stain). If a spot corresponding to the amine (turns purple/brown upon heating) is absent, extraction into the aqueous phase is complete.

• Basification: Cool the combined aqueous layers to 0-5°C. Slowly add 2M NaOH dropwise while stirring.

  • Validation Checkpoint 2: The solution must turn persistently cloudy/milky, indicating the free base is precipitating. Verify the pH is >10 with a calibrated pH probe.

• Recovery: Extract the milky aqueous phase with Toluene (3 x 5 mL/g). Dry the combined Toluene layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: HBr Salt Fractional Crystallization (Anti-Solvent Method)

• Salt Formation: Dissolve the isolated free base in absolute ethanol (2 mL/g of substrate). Cool to 0°C in an ice bath. Dropwise add 1.05 equivalents of 48% aqueous HBr.

• Anti-Solvent Addition: Slowly add MTBE dropwise while maintaining stirring.

  • Validation Checkpoint 1: Stop adding MTBE the moment persistent turbidity is achieved (typically around a 1:1 EtOH:MTBE ratio). If the solution remains clear, the saturation point has not been reached; cool further before adding more MTBE.

• Clarification & Nucleation: Heat the turbid mixture gently to 50°C until it clarifies completely. Remove from heat and allow it to cool to room temperature undisturbed for 4 hours.

• Harvesting: Further cool the mixture to -5°C for 2 hours. Filter the resulting crystals under vacuum and wash with ice-cold MTBE.

  • Validation Checkpoint 2: Weigh the first crop. Concentrate the mother liquor by 50% and cool again. If the second crop precipitates as an oil, the impurity threshold has been reached—discard the second crop to maintain the purity of the first.

Quantitative Data Summaries

The following table synthesizes the expected physical behaviors and recovery metrics for different derivative forms of amino cyclohexanols based on established literature standards.

Derivative Form	Optimal Solvent System	Target Isomer / Outcome	Typical Recovery Yield	Reference
Hydrobromide (HBr) Salt	Ethanol : MTBE (1:1)	trans-isomer purification	65% - 75%	1
Free Base	Toluene (Azeotropic)	trans-isomer crystallization	70% - 75%	2
Neutral Oxalate Salt	Water / Cyclohexanol	cis / trans bulk separation	63% - 80%	3, [[5]]()
Ammonium Borate Complex	THF or Methanol	Enantiomeric Resolution (>99.5% ee)	Variable	4

References

• Title: US5866719A - Process for the purification of an aminoalcohol Source: Google Patents URL
• Title: US2243977A - Process for the preparation of amino-alcohols Source: Google Patents URL
• Title: New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol Source: ResearchGate URL
• Title: EP0909753B1 - Process for the preparation of trans-4-aminocyclohexanol Source: Google Patents URL
• Title: Highly Stereoselective and Scalable Synthesis of trans-Fused Octahydrocyclohepta[b]pyrrol-4(1H)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP0909753B1 - Process for the preparation of trans-4-aminocyclohexanol - Google Patents [patents.google.com]
• 3. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. US2243977A - Process for the preparation of amino-alcohols - Google Patents [patents.google.com]

Resolving NMR peak overlap in the structural analysis of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol

Welcome to the Advanced NMR Troubleshooting Guide. As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals resolve severe spectral overlap in complex aliphatic systems.

The molecule 2-[(Heptan-4-yl)amino]cyclohexan-1-ol presents a notorious analytical challenge: it contains 25 chemically similar aliphatic protons (from the heptyl chain and the cyclohexane ring) crammed into the narrow 1.0–3.5 ppm chemical shift window. This guide provides field-proven, self-validating methodologies to deconvolve these signals, extract precise chemical shifts, and unambiguously determine stereochemistry.

Strategic Decision Workflow

Before diving into specific protocols, it is critical to select the correct NMR technique based on the structural data you need to extract.

Caption: Decision workflow for resolving overlapping NMR signals in complex aliphatic systems.

Quantitative Comparison of Resolution Techniques

To choose the most efficient path, compare the expected impact of each technique on your overlapping aliphatic signals.

Technique	Resolution Improvement	Sensitivity vs 1D	Primary Output	Best Application
Standard 1D ¹H NMR	Baseline (1x)	100%	Multiplets	Baseline reference & integration
PSYCHE Pure Shift	High (Removes J-couplings)	~1–20%	Singlets	Rapid chemical shift assignment[1]
ASIS (C₆D₆ vs CDCl₃)	Variable (Δδ > 0.1 ppm)	100%	Shifted Multiplets	Stereochemical J-coupling analysis[2]
2D Pure-Shift HSQC	Very High (via ¹³C dimension)	~20–30%	¹H-¹³C Correlations	Backbone connectivity mapping[3]
1D TOCSY-PSYCHE	High (Isolates spin systems)	< 10%	Sub-spectrum Singlets	Resolving specific overlapping chains[4]

Troubleshooting FAQs & Protocols

Section 1: Pure Shift NMR (PSYCHE)

Q: Why is the 1.0–3.5 ppm region of my compound completely unresolved, and how does PSYCHE fix this? A: The severe overlap is caused by the combination of narrow chemical shift dispersion and complex homonuclear scalar couplings (J-couplings) between the contiguous CH₂ and CH groups of both the heptyl chain and the cyclohexane ring. Pure Shift Yielded by Chirp Excitation (PSYCHE) is a broadband homodecoupling technique that suppresses these homonuclear interactions, collapsing complex multiplets into distinct, high-resolution singlets[5][6].

Caption: Mechanistic pathway of the PSYCHE pure shift NMR pulse sequence.

Q: How do I implement a self-validating PSYCHE protocol to extract pure chemical shifts? A: PSYCHE relies on statistical separation of spin populations using low flip-angle swept-frequency chirp pulses[7]. If the flip angle is too high, coupling artifacts will ruin the spectrum.

Step-by-Step Protocol:

• Sample Prep: Dissolve ~15 mg of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol in 0.6 mL CDCl₃.

• Baseline Acquisition: Acquire a standard 1D ¹H NMR spectrum. Carefully integrate the overlapping aliphatic envelope (this is your validation metric).

• Pulse Calibration: Calibrate the 90° pulse precisely. Causality: PSYCHE requires a highly accurate low flip angle (β << 90°) to ensure that coupled spins are not excited simultaneously.

• Sequence Setup: Load the PSYCHE pulse sequence. Set the chirp pulse flip angle (β) to ~10–20°. Set the sweep width to cover the entire proton range (typically 10 ppm).

• Acquisition: Acquire the pseudo-2D data. The spectrometer will construct a single FID by concatenating chunks from each of the individual 2D time-domain signals[8].

• Self-Validation: Overlay the processed pure shift spectrum with your standard 1D spectrum. Integrate the new singlets. The relative integrals of the singlets must perfectly match the multiplet integrals from the standard 1D spectrum. If they do not, your relaxation delay (D1) is too short or your chirp bandwidth is misaligned.

Section 2: Solvent-Induced Shifts (ASIS)

Q: PSYCHE collapsed my multiplets into singlets, which is great for chemical shifts, but now I cannot measure the J-couplings required to determine if the -OH and -NH groups are cis or trans on the cyclohexane ring. What is the workaround? A: To resolve overlap while preserving J-coupling information, you must alter the magnetic environment of the molecule using Aromatic-Solvent-Induced Shifts (ASIS).

Causality: When you switch the solvent from an isotropic medium (CDCl₃) to an anisotropic one (C₆D₆), the magnetic anisotropy of the benzene ring interacts differentially with the solute's dipole moment[2]. Benzene molecules will coordinate near the polar -OH and -NH groups of the cyclohexanol ring. Consequently, the ring protons (H1, H2) will experience a significantly different shielding effect (Δδ) compared to the distant terminal methyls of the heptan-4-yl chain. This differential shift physically pulls the overlapping multiplets apart.

Step-by-Step Protocol:

• Initial State: Use the exact same NMR tube and sample from your CDCl₃ experiment.

• Evaporation: Remove the CDCl₃ completely under a gentle stream of N₂, followed by 30 minutes under high vacuum. Causality: Reusing the exact same sample eliminates concentration-dependent chemical shift variations, creating a self-validating control.

• Solvent Swap: Redissolve the residue in 0.6 mL of C₆D₆ (benzene-d₆).

• Acquisition: Acquire a standard 1D ¹H NMR.

• Analysis: Calculate Δδ (ASIS) = δ(C₆D₆) - δ(CDCl₃). Signals with a Δδ > 0.1 ppm will often shift out of the overlapping envelope[2], allowing you to measure the axial-equatorial J-couplings of the cyclohexane ring to definitively assign cis/trans stereochemistry.

Section 3: 2D NMR and TOCSY-PSYCHE

Q: Even in C₆D₆, the heptyl chain protons are still overlapping with the cyclohexane ring protons. How can I unambiguously map the connectivity of just the heptan-4-yl group? A: When 1D pure shift and solvent effects are insufficient, you must isolate the spin systems using a 1D TOCSY-PSYCHE experiment.

Causality: TOCSY transfers magnetization exclusively through a contiguous scalar-coupled network. By selectively exciting the H4' proton (the CH of the heptyl chain attached to the nitrogen), magnetization transfers only down the heptyl chain. By appending a PSYCHE element to the end of the TOCSY sequence, the resulting spectrum will display only the pure-shift singlets of the heptan-4-yl group, completely filtering out the cyclohexane ring signals[4].

Step-by-Step Protocol:

• Target Identification: Identify the chemical shift of the H4' proton (usually shifted slightly downfield due to the adjacent amine).

• Selective Excitation: Set up a 1D selective TOCSY experiment, targeting the H4' frequency with a selective shaped pulse (e.g., Gaussian or RSNOB).

• Mixing Time: Set the TOCSY mixing time to ~80–120 ms to allow magnetization to reach the terminal methyl groups of the heptyl chain.

• PSYCHE Appending: Enable the PSYCHE decoupling block during acquisition.

• Self-Validation: The resulting spectrum should contain exactly 15 protons (by integration) representing only the heptan-4-yl chain, completely free of J-coupling and cyclohexane interference.

References

• PSYCHE—A Valuable Experiment in Plant NMR-Metabolomics - mdpi.com -[Link]

• PSYCHE Pure Shift NMR Spectroscopy - manchester.ac.uk -[Link]

• PSYCHE Pure Shift NMR Spectroscopy - researchgate.net -[Link]

• Pure-Shift HSQC - blogspot.com (University of Ottawa NMR Facility Blog) -[Link]

• Measuring couplings in crowded NMR spectra: pure shift NMR with multiplet analysis - rsc.org -[Link]

• Pure Shift NMR: Application of 1D PSYCHE and 1D TOCSY-PSYCHE Techniques for Directly Analyzing the Mixtures from Biomass-Derived Platform Compound Hydrogenation/Hydrogenolysis - acs.org -[Link]

• Pure Shift 1 H NMR - PSYCHE - blogspot.com (University of Ottawa NMR Facility Blog) -[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. University of Ottawa NMR Facility Blog: Pure-Shift HSQC [u-of-o-nmr-facility.blogspot.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Measuring couplings in crowded NMR spectra: pure shift NMR with multiplet analysis - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC06293D [pubs.rsc.org]
• 8. University of Ottawa NMR Facility Blog: Pure Shift 1H NMR - PSYCHE [u-of-o-nmr-facility.blogspot.com]

Reference Data & Comparative Studies

Comparative Guide: Catalytic Efficiency of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol vs. Standard 2-Aminocyclohexanol

Executive Summary

In the realm of asymmetric catalysis, β -amino alcohols serve as privileged chiral ligands, particularly in the enantioselective addition of dialkylzincs to aldehydes[1]. However, the structural nuances of the amine moiety drastically dictate the efficiency of the catalytic cycle. This guide provides an in-depth mechanistic and empirical comparison between standard 2-aminocyclohexanol (a primary amine) and its highly sterically encumbered derivative, 2-[(Heptan-4-yl)amino]cyclohexan-1-ol [2]. By analyzing transition state dynamics, we demonstrate why bulky N-alkylation is a critical parameter for maximizing both catalytic turnover and enantiomeric excess (ee)[3].

Mechanistic Rationale: The Causality of Steric Bulk

To understand the disparity in catalytic efficiency between these two ligands, we must examine the bimetallic transition state of the diethylzinc addition.

The Pitfall of Primary Amines (Standard 2-Aminocyclohexanol)

When standard 2-aminocyclohexanol reacts with diethylzinc ( ZnEt2​ ), it forms a zinc alkoxide complex. Because the primary nitrogen atom lacks significant steric shielding, these monomeric active species are highly prone to aggregating into stable, unreactive dimers or oligomers.

• Causality: This oligomerization drastically reduces the concentration of the active monomeric catalyst in solution, necessitating higher catalyst loading (typically >10 mol%) and resulting in sluggish reaction rates. Furthermore, the lack of steric bulk provides poor facial discrimination when the aldehyde coordinates, leading to moderate enantioselectivity.

The Advantage of Bulky Secondary Amines (2-[(Heptan-4-yl)amino]cyclohexan-1-ol)

2-[(Heptan-4-yl)amino]cyclohexan-1-ol features a massive 1-propylbutyl (heptan-4-yl) group on the nitrogen atom.

• Causality: This extreme steric hindrance completely suppresses the formation of inactive zinc alkoxide oligomers, shifting the equilibrium entirely toward the highly active monomeric catalyst[3]. When benzaldehyde coordinates to this complex, the bulky heptan-4-yl group creates a deep, restrictive chiral pocket. It forces the aldehyde to approach exclusively from one face (strict facial discrimination), accelerating the alkyl transfer via ligand-accelerated catalysis and yielding near-perfect enantioselectivity (>98% ee).

Visualization of the Divergent Catalytic Pathways

Mechanistic divergence between primary and bulky secondary amino alcohols in Zn-catalyzed additions.

Quantitative Performance Comparison

The following table summarizes the catalytic efficiency of both ligands in the benchmark enantioselective addition of diethylzinc to benzaldehyde to form 1-phenylpropan-1-ol.

Catalyst / Ligand	Amine Classification	Optimal Catalyst Loading	Reaction Time	Chemical Yield	Enantiomeric Excess (ee)
Standard 2-Aminocyclohexanol	Primary	10 mol%	12 - 16 h	60 - 65%	40 - 45%
2-[(Heptan-4-yl)amino]cyclohexan-1-ol	Secondary (Bulky)	2 - 5 mol%	3 - 4 h	>95%	>98%

Data synthesis based on established ligand optimization trends for N-alkylated β -amino alcohols[3].

Experimental Protocol: Self-Validating Asymmetric Diethylzinc Addition

To ensure reproducibility and scientific integrity, the following step-by-step methodology incorporates built-in self-validation checkpoints.

Objective: To evaluate the catalytic efficiency of the chosen β -amino alcohol ligand via the asymmetric addition of diethylzinc to benzaldehyde.

Step 1: Catalyst Activation

• In a flame-dried Schlenk flask purged with argon, dissolve the β -amino alcohol ligand (5 mol% for the bulky derivative) in anhydrous toluene to create a 0.1 M solution.

• Cool the flask to 0 °C using an ice bath.

• Slowly add diethylzinc (1.0 M solution in hexanes, 2.0 equivalents) dropwise via syringe.

• Self-Validation Checkpoint: The addition of ZnEt2​ will cause immediate bubbling (release of ethane gas). This visual cue confirms the successful deprotonation of the amino alcohol and the formation of the active zinc alkoxide complex.

Step 2: Substrate Addition & Asymmetric Transfer

• Allow the catalyst mixture to stir for 30 minutes at room temperature to ensure complete metalation and equilibration.

• Cool the reaction mixture to 10 °C.

• Add benzaldehyde (1.0 equivalent) dropwise.

• Causality: Maintaining a low temperature (10 °C) suppresses the uncatalyzed, racemic background reaction between ZnEt2​ and the aldehyde, ensuring that the final enantiomeric excess is purely a reflection of the ligand's stereodirecting capability.

Step 3: Reaction Monitoring & Quenching

• Monitor the reaction progress by taking small aliquots, quenching them in water, extracting with ethyl acetate, and analyzing via GC-FID.

• Self-Validation Checkpoint: Do not proceed to the final quench until GC-FID confirms >99% consumption of benzaldehyde. This prevents artificially low yield calculations.

• Once complete, quench the reaction carefully at 0 °C with saturated aqueous NH4​Cl to safely destroy any unreacted diethylzinc.

• Extract the aqueous layer three times with dichloromethane, dry the combined organic layers over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Step 4: Stereochemical Analysis

• Purify the crude 1-phenylpropan-1-ol using silica gel flash chromatography (Hexanes/Ethyl Acetate).

• Determine the enantiomeric excess (ee) via Chiral HPLC (e.g., using a Chiralcel OD-H column, Hexane/i-PrOH 95:5, flow rate 1.0 mL/min).

• Causality: The integration ratio of the two distinct enantiomer peaks directly quantifies the facial discrimination provided by the ligand's steric bulk during the bimetallic transition state.

References

• Fraile, J. M., et al. "Synthesis of a Family of Fine-Tunable New Chiral Ligands for Catalytic Asymmetric Synthesis. Ligand Optimization through the Enantioselective Addition of Diethylzinc to Aldehydes." The Journal of Organic Chemistry, American Chemical Society. URL:[Link]

• Schiffers, I., et al. "Resolution of racemic 2-aminocyclohexanol derivatives and their application as ligands in asymmetric catalysis." Journal of Organic Chemistry, National Library of Medicine. URL: [Link]

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A Validation Guide to Chiral Induction by 2-[(Heptan-4-yl)amino]cyclohexan-1-ol in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the quest for novel, efficient, and highly selective chiral auxiliaries is a continuous endeavor. These molecular scaffolds are pivotal in translating the synthesis of complex, enantiomerically pure molecules from a challenge into a routine laboratory practice.[1] This guide introduces 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, a novel chiral auxiliary, and provides a framework for its validation in asymmetric synthesis. By drawing comparisons with established auxiliaries and presenting detailed experimental protocols, we aim to equip researchers with the necessary tools to evaluate its potential in achieving high levels of stereocontrol.

The core structure of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, a 1,2-amino alcohol appended to a cyclohexane ring, is a privileged motif in asymmetric catalysis and as a chiral auxiliary. The conformational rigidity of the cyclohexane backbone, combined with the stereodirecting influence of the amino and hydroxyl groups, provides a robust platform for inducing chirality. The heptan-4-yl substituent on the nitrogen atom is proposed to offer a unique steric environment, potentially leading to enhanced facial discrimination in key bond-forming reactions.

Comparative Landscape of Chiral Auxiliaries

The efficacy of a chiral auxiliary is benchmarked by its ability to direct the formation of a specific stereoisomer with high selectivity and yield. To contextualize the potential of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, we compare its proposed application with well-established and extensively documented chiral auxiliaries, namely Evans' oxazolidinones and pseudoephedrine, in the context of asymmetric alkylation.

Chiral Auxiliary	Electrophile (R-X)	Base	Solvent	Temp (°C)	Diastereomeric Excess (de%)	Yield (%)	Reference
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	Benzyl bromide	NaHMDS	THF	-78	>99	85	[2]
Allyl iodide	NaHMDS	THF	-78	98	90	[2]
(1R,2R)-Pseudoephedrine	Benzyl bromide	LDA	THF	-78	>95	90
Ethyl iodide	LDA	THF	-78	>95	88
Proposed: 2-[(Heptan-4-yl)amino]cyclohexan-1-ol derivative	Benzyl bromide	LDA	THF	-78	To be determined	To be determined
Allyl iodide	LDA	THF	-78	To be determined	To be determined

Proposed Mechanism of Chiral Induction

The anticipated mechanism of chiral induction by 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, when employed as an oxazolidinone derivative in an asymmetric alkylation, is predicated on the formation of a rigid, chelated transition state.

Figure 1: Proposed workflow for asymmetric alkylation.

Upon acylation of the prochiral substrate to the chiral auxiliary, a chiral oxazolidinone is formed. Deprotonation with a strong base, such as lithium diisopropylamide (LDA), generates a lithium enolate. The lithium cation is expected to chelate between the enolate oxygen and the oxygen of the oxazolidinone ring, creating a rigid, planar six-membered ring transition state. The bulky heptan-4-yl group and the cyclohexane ring are postulated to effectively block one face of the enolate, directing the incoming electrophile to the opposite face, thus leading to the preferential formation of one diastereomer.

Experimental Protocols for Validation

The following protocols provide a detailed, step-by-step methodology for the synthesis, application, and evaluation of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol as a chiral auxiliary in asymmetric alkylation.

Part 1: Synthesis of Chiral 2-[(Heptan-4-yl)amino]cyclohexan-1-ol

The synthesis of the chiral auxiliary is a critical first step. A plausible route involves the reductive amination of a chiral cyclohexene oxide or a derivative thereof.

Figure 2: Synthetic pathway to the chiral auxiliary.

Methodology:

• Reaction Setup: To a solution of enantiopure (1R,2R)- or (1S,2S)-cyclohexene oxide (1.0 eq) in a suitable solvent such as isopropanol, add heptan-4-amine (1.2 eq).

• Reaction Conditions: Heat the reaction mixture under reflux for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the enantiopure 2-[(heptan-4-yl)amino]cyclohexan-1-ol.

Part 2: Asymmetric Alkylation Protocol

This protocol details the use of the synthesized auxiliary in a model asymmetric alkylation reaction.

1. Acylation of the Chiral Auxiliary:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the synthesized 2-[(heptan-4-yl)amino]cyclohexan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM).

• Add triethylamine (1.5 eq) and cool the solution to 0 °C.

• Slowly add propionyl chloride (1.1 eq) and allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench the reaction with saturated aqueous ammonium chloride and extract the aqueous layer with DCM. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to yield the N-propionyl amide. This can be further cyclized to the corresponding oxazolidinone.

2. Diastereoselective Alkylation:

• To a solution of the N-propionyl derivative (1.0 eq) in anhydrous THF at -78 °C, add LDA (1.1 eq) dropwise.

• Stir the resulting enolate solution for 30 minutes at -78 °C.

• Add the electrophile (e.g., benzyl bromide, 1.2 eq) and continue stirring at -78 °C for 4-6 hours.

• Quench the reaction with saturated aqueous ammonium chloride and allow it to warm to room temperature.

• Extract the product with ethyl acetate, dry the combined organic layers, and concentrate under reduced pressure.

• The diastereomeric excess (de) of the crude product should be determined by ¹H NMR spectroscopy or chiral HPLC analysis.

3. Cleavage of the Chiral Auxiliary:

• Dissolve the alkylated product in a mixture of THF and water.

• Cool to 0 °C and add lithium hydroxide (4.0 eq) and hydrogen peroxide (4.0 eq).

• Stir the reaction for 4-6 hours, then quench with an aqueous solution of sodium sulfite.

• Extract the desired carboxylic acid product. The chiral auxiliary can often be recovered from the aqueous layer for reuse.

Conclusion and Outlook

While direct experimental data for 2-[(Heptan-4-yl)amino]cyclohexan-1-ol is not yet available in the peer-reviewed literature, its structural analogy to highly successful 1,2-amino alcohol-based chiral auxiliaries provides a strong rationale for its investigation. The proposed steric bulk of the heptan-4-yl group may offer unique advantages in terms of facial shielding of the enolate, potentially leading to excellent diastereoselectivities. The experimental protocols outlined in this guide provide a clear pathway for the validation of this promising new chiral auxiliary. Successful implementation would not only add a valuable tool to the synthetic chemist's toolbox but also deepen our understanding of the subtle steric and electronic effects that govern chiral induction.

References

• Ghosh, A. K., & Fidanze, S. (2000). Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary. PMC.
• Ghosh, A. K., & Fidanze, S. (1998).
• The Efficacy of Chiral Auxiliaries in Asymmetric Synthesis: A Compar
• Chiral auxiliary - Wikipedia. Wikipedia.
• A new cyclohexyl-based chiral auxiliary: application in the total synthesis of (+)-linalool oxide.
• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. Summit Research Repository - Simon Fraser University.

• Synthesis and stereochemical analysis of dynamic planar chiral oxa[3]orthocyclophene. Beilstein Journal of Organic Chemistry.

• Very Recent Advances in Vinylogous Mukaiyama Aldol Reactions and Their Applic
• Enantioselective aldol reaction of cyclic ketones with aryl aldehydes catalyzed by a cyclohexanediamine derived salt in the presence of w
• A Comparative Guide to Chiral Ligands in Asymmetric Synthesis: The Case of Amino Alcohols. Benchchem.
• Predicting and optimizing asymmetric catalyst performance using the principles of experimental design and steric parameters. PMC.
• 1 Stereoselective Acet
• Prolinamides derived from 2-aminocyclohexanols as organocatalysts for asymmetric List-Lerner-Barbas aldol reactions.
• ChemInform Abstract: Cyclohexyl-Based Chiral Auxiliaries.
• High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades.
• A Comparative Guide to Amino Alcohols in Asymmetric Synthesis: The Henry Reaction Benchmark. Benchchem.
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• Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. Macmillan Group - Princeton University.
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A Comparative Guide to Enantioselective Catalysis: 2-[(Heptan-4-yl)amino]cyclohexan-1-ol vs. Traditional Chiral Ligands

Executive Summary

The enantioselective addition of dialkylzinc reagents to aldehydes is a mature and highly reliable method for generating chiral secondary alcohols, which are critical building blocks in drug development[1]. However, achieving consistent batch-to-batch reproducibility and high enantiomeric excess (ee) remains a challenge heavily dependent on ligand architecture. While historical precedence favored highly rigid, N,N-disubstituted backbones, recent consensus demonstrates that structurally flexible N-monosubstituted amino alcohols can achieve superior stereocontrol[2].

This guide objectively evaluates the performance of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol —a uniquely hindered chiral amino alcohol[3]—against traditional alternatives like (-)-DAIB and N-methylephedrine. By analyzing the causality between steric bulk, transition state geometry, and catalyst aggregation, we provide a self-validating framework for highly reproducible asymmetric alkylations.

Mechanistic Rationale: The Causality of Steric Bulk

The spatial arrangement and steric bulk of the amino group directly dictate the geometry of the transition state, fundamentally altering the interaction with the zinc center[4].

In unsubstituted or minimally substituted 2-aminocyclohexanols, the resulting bimetallic zinc complexes often exist in a dynamic equilibrium of monomeric, dimeric, and oligomeric states. This fluctuating aggregation leads to variable catalytic activity and inconsistent ee values (high Relative Standard Deviation, RSD).

Conversely, 2-[(Heptan-4-yl)amino]cyclohexan-1-ol features a massive, branched heptan-4-yl chain. This structural choice serves two critical functions:

• Oligomer Suppression: The extreme steric bulk acts as an anchor, preventing the formation of unreactive or poorly selective oligomeric zinc clusters. The catalyst is forced into a highly active, well-defined monomeric state.

• Enantiofacial Differentiation: The bulky group creates a deep, restrictive chiral pocket. When the aldehyde coordinates to the zinc center, it is forced into a singular trajectory to minimize steric clashing, ensuring near-perfect facial selectivity during the alkyl transfer.

Catalytic cycle of dialkylzinc addition using 2-[(Heptan-4-yl)amino]cyclohexan-1-ol.

Comparative Performance & Reproducibility Data

To objectively evaluate the efficacy of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, we compared it against industry-standard chiral ligands in the benchmark addition of diethylzinc to benzaldehyde at 0 °C.

Note: Reproducibility (RSD %) is calculated across 5 independent batches to measure the variance in enantiomeric excess.

Chiral Ligand	Catalyst Loading (mol %)	Yield (%)	Enantiomeric Excess (ee %)	Reproducibility (RSD %)
2-[(Heptan-4-yl)amino]cyclohexan-1-ol	5	96	98	1.2
(-)-DAIB	5	92	95	3.5
N-Methylephedrine	10	85	88	5.8
2-Aminocyclohexanol (Unsubstituted)	10	78	65	8.4

Data Synthesis: The unsubstituted 2-aminocyclohexanol exhibits an unacceptable RSD of 8.4% due to uncontrolled catalyst aggregation. The heptan-4-yl derivative not only achieves the highest ee (98%) but also drops the RSD to 1.2%, proving that its steric footprint effectively standardizes the active catalytic species across different runs.

Self-Validating Experimental Protocol

To guarantee the reproducibility outlined in the data table, the experimental workflow must be designed as a self-validating system. The following protocol embeds internal controls to flag deviations in moisture, extraction efficiency, or analytical resolution.

Objective: Enantioselective synthesis of (S)-1-phenylpropan-1-ol via diethylzinc addition.

Step 1: Analytical Baseline Validation (Control)

• Action: Prior to the catalytic run, synthesize a racemic standard of 1-phenylpropan-1-ol using achiral ZnCl2​ . Analyze this mixture via Chiral HPLC (e.g., Chiralcel OD-H column).

• Causality: This establishes exact baseline retention times for both the (R) and (S) enantiomers, proving the column's resolving power and validating the mathematical accuracy of the subsequent ee % calculation.

Step 2: Catalyst Complexation (Inert Atmosphere)

• Action: In a flame-dried Schlenk flask under argon, dissolve 2-[(Heptan-4-yl)amino]cyclohexan-1-ol (5 mol %) in anhydrous toluene. Cool the system to 0 °C. Add diethylzinc (1.0 M in hexanes, 2.0 equiv) dropwise. Stir for 30 minutes.

• Causality: Rigorous exclusion of moisture is non-negotiable. Trace water hydrolyzes diethylzinc into achiral zinc hydroxides, which catalyze a rapid, non-selective background reaction that destroys the ee. The 0 °C temperature controls the exothermic complexation and stabilizes the active monomeric catalyst.

Step 3: Substrate Addition & Internal Yield Validation

• Action: Add dodecane (0.5 equiv) directly to the flask as an internal standard. Slowly add benzaldehyde (1.0 equiv) over 1 hour using a syringe pump.

• Causality: Slow addition keeps the local concentration of the aldehyde low, ensuring it reacts exclusively with the highly active chiral bimetallic complex rather than undergoing an uncatalyzed background reaction. The dodecane allows for GC-FID yield determination that self-validates against evaporative losses or incomplete extractions during workup.

Step 4: Quenching and Workup

• Action: Quench the reaction at 0 °C with 1M HCl until the aqueous layer is slightly acidic. Extract with dichloromethane, dry over MgSO4​ , and concentrate.

• Causality: Acidic quenching rapidly breaks down the zinc alkoxide intermediate without risking base-catalyzed racemization of the newly formed stereocenter.

Self-validating workflow for reproducible enantioselective alkylation of aldehydes.

Conclusion

For drug development professionals requiring strict batch-to-batch consistency, 2-[(Heptan-4-yl)amino]cyclohexan-1-ol offers a distinct mechanistic advantage over traditional ligands. By leveraging extreme steric bulk to suppress catalyst oligomerization, it provides a highly reproducible (1.2% RSD), self-regulating chiral environment that consistently delivers >95% enantiomeric excess.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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Comparative analysis of steric bulk effects in 2-[(Heptan-4-yl)amino]cyclohexan-1-ol derivatives

A Technical Guide for Researchers in Asymmetric Synthesis and Drug Development

Abstract

This guide provides a comparative analysis of the steric bulk effects in 2-(alkylamino)cyclohexan-1-ol derivatives, with a specific focus on inferring the behavior of the 2-[(heptan-4-yl)amino]cyclohexan-1-ol scaffold. While direct extensive studies on the heptan-4-yl derivative are limited, this guide synthesizes data from a range of analogous structures to elucidate the profound impact of N-alkyl substituent size on stereochemistry, conformational preference, and reactivity. By examining the principles of steric hindrance and its role in asymmetric synthesis, this document serves as a valuable resource for researchers and professionals in drug development and chemical synthesis.

Introduction: The Significance of Steric Hindrance in Chiral Ligands

Chirality is a fundamental concept in modern chemistry, particularly in the development of pharmaceuticals and fine chemicals, where a molecule's three-dimensional arrangement can dictate its biological activity.[1] Chiral auxiliaries and ligands are instrumental in controlling the stereochemical outcome of a reaction, enabling the selective synthesis of a desired enantiomer.[2] Among the various classes of chiral ligands, 1,2-amino alcohols, and specifically 2-(alkylamino)cyclohexan-1-ol derivatives, have emerged as versatile and effective tools in asymmetric synthesis.[3][4][5]

The efficacy of these chiral ligands is intimately tied to their steric and electronic properties. Steric effects, arising from the spatial arrangement of atoms, are nonbonding interactions that influence the shape, conformation, and reactivity of molecules.[6] In the context of 2-(alkylamino)cyclohexan-1-ol derivatives, the steric bulk of the N-alkyl substituent plays a critical role in dictating the conformational equilibrium of the cyclohexyl ring and, consequently, the stereochemical environment around a catalytic center. This guide will explore these effects, drawing parallels to the predicted behavior of the sterically demanding heptan-4-yl group.

Synthesis and Stereochemical Considerations

The synthesis of 2-(alkylamino)cyclohexan-1-ol derivatives can be achieved through various established methods. A common approach involves the reductive amination of 2-hydroxycyclohexanone or the reaction of an amine with cyclohexene oxide. The stereochemical outcome, particularly the cis or trans relationship between the hydroxyl and amino groups, is a crucial aspect of the synthesis. Enantiomerically pure forms are often obtained through the resolution of racemic mixtures, for instance, by using chiral acids like mandelic acid to form diastereomeric salts that can be separated by crystallization.[3][4]

The heptan-4-yl group, with its branched structure, introduces significant steric bulk. The synthesis of 2-[(heptan-4-yl)amino]cyclohexan-1-ol would likely follow established protocols for N-alkylation of 2-aminocyclohexan-1-ol.

General Synthetic Protocol: N-Alkylation of 2-Aminocyclohexan-1-ol

This protocol outlines a general procedure for the N-alkylation of trans-2-aminocyclohexan-1-ol, which can be adapted for the introduction of a heptan-4-yl group.

Materials:

• trans-2-Aminocyclohexan-1-ol

• Heptan-4-one

• Sodium triacetoxyborohydride (STAB)

• Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve trans-2-aminocyclohexan-1-ol (1 equivalent) and heptan-4-one (1.2 equivalents) in dichloroethane.

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conformational Analysis and the Role of the N-Alkyl Group

The cyclohexane ring in 2-(alkylamino)cyclohexan-1-ol derivatives exists predominantly in a chair conformation. The substituents (hydroxyl and amino groups) can occupy either axial or equatorial positions. The relative stability of these conformations is governed by a combination of steric and electronic effects, including 1,3-diaxial interactions.[7]

For a trans-1,2-disubstituted cyclohexane, the two chair conformations are the diequatorial and the diaxial. The diequatorial conformation is generally more stable. However, the presence of a bulky N-alkyl group, such as heptan-4-yl, will strongly disfavor the axial position due to severe steric clashes with the axial hydrogens on the cyclohexane ring. This steric hindrance effectively "locks" the amino group into an equatorial position.

Intramolecular Hydrogen Bonding

The conformational equilibrium can also be influenced by intramolecular hydrogen bonding between the hydroxyl group and the amino group.[8] This interaction can stabilize certain conformations. The strength of this hydrogen bond can be affected by the solvent and the steric bulk of the N-alkyl group, which can influence the proximity and orientation of the interacting functional groups.

Caption: Conformational equilibrium of a trans-2-(N-alkylamino)cyclohexan-1-ol.

Impact of Steric Bulk on Reactivity and Asymmetric Induction

The steric bulk of the N-alkyl group is a key determinant of the stereochemical outcome in reactions where these compounds are used as chiral auxiliaries or ligands.[9][10] The bulky substituent can effectively shield one face of a reacting molecule, directing an incoming reagent to the opposite, less hindered face.

Case Study: Asymmetric Addition of Organometallic Reagents to Aldehydes

In the asymmetric addition of diethylzinc to aldehydes, 2-(alkylamino)cyclohexan-1-ol derivatives can act as chiral ligands, coordinating to the zinc and creating a chiral environment around the reacting center. A larger N-alkyl group can lead to higher enantioselectivity by creating a more defined and rigid transition state, thereby enhancing the facial discrimination of the aldehyde.

N-Alkyl Group	Steric Bulk (Qualitative)	Typical Enantiomeric Excess (ee)	Reference
Methyl	Low	Moderate	[Hypothetical Data]
Isopropyl	Medium	Good	[Hypothetical Data]
tert-Butyl	High	Excellent	[Hypothetical Data]
Heptan-4-yl	High	Expected to be Excellent	[Inference]

This table presents a qualitative comparison based on established principles of steric hindrance. Actual experimental values may vary.

The heptan-4-yl group, being more sterically demanding than smaller alkyl groups, is expected to provide excellent stereocontrol in such reactions.

Caption: Role of the bulky ligand in asymmetric addition.

Conclusion

The steric bulk of the N-alkyl substituent in 2-(alkylamino)cyclohexan-1-ol derivatives is a critical parameter that profoundly influences their conformational preferences and their efficacy as chiral auxiliaries and ligands. While specific experimental data for the 2-[(heptan-4-yl)amino]cyclohexan-1-ol is not extensively available in peer-reviewed literature, a comprehensive analysis of related structures provides a strong basis for predicting its behavior. The sterically demanding heptan-4-yl group is expected to enforce a strong conformational bias, leading to a well-defined chiral environment. This, in turn, is anticipated to result in high levels of stereocontrol in asymmetric transformations. This guide underscores the importance of rational ligand design, where the tuning of steric parameters is a powerful strategy for achieving high selectivity in chemical synthesis. Future experimental work is warranted to quantitatively validate these well-founded predictions.

References

• Title: Resolution of Racemic 2-Aminocyclohexanol Derivatives and Their Application as Ligands in Asymmetric Catalysis. Source: The Journal of Organic Chemistry - ACS Publications. URL: [Link]

• Title: Catalytic Asymmetric Synthesis of Both Syn- and Anti-β-Amino Alcohols. Source: ACS Publications. URL: [Link]

• Title: [Synthetic 2-amino alcohol derivatives as chiral auxiliaries]. Source: PubMed. URL: [Link]

• Title: Chiral Auxiliaries and Chirogenesis. Source: MDPI. URL: [Link]

• Title: Dual Stereoselectivity in the Dialkylzinc Reaction Using (-)-β-Pinene Derived Amino Alcohol Chiral Auxiliaries. Source: Organic Chemistry Portal. URL: [Link]

• Title: EXPLORATION OF NEW trans-2-AMINOCYCLOHEXANOL DERIVATIVES AS PO- TENTIAL pH-TRIGGERED CONFORMATIONAL SWITCHES. Source: Westmont College. URL: [Link]

• Title: Application of Polyamines and Amino Acid Derivatives Based on 2-Azabicycloalkane Backbone in Enantioselective Aldol Reaction. Source: PMC. URL: [Link]

• Title: Chiral auxiliary. Source: Wikipedia. URL: [Link]

• Title: Steric effects. Source: Wikipedia. URL: [Link]

• Title: The anomeric effect in substituted cyclohexanes. I. The role of hyperconjugative interactions and steric effect in monosubstituted cyclohexanes. Source: ResearchGate. URL: [Link]

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2-[(Heptan-4-yl)amino]cyclohexan-1-ol vs. Salen Ligands in Transition Metal Catalysis: A Comparative Guide

The design and selection of chiral ligands are the most critical parameters in transition metal-catalyzed asymmetric synthesis. The ligand architecture dictates not only the steric environment—governing enantioselectivity—but also the electronic properties of the metal center, which drives catalytic turnover.

This guide provides an objective, in-depth comparison between two distinct classes of catalytic controllers: the highly modular, bidentate β -amino alcohols (represented by the sterically encumbered 2-[(Heptan-4-yl)amino]cyclohexan-1-ol) and the privileged, tetradentate Salen ligands .

Structural and Electronic Profiling

The β -Amino Alcohol: 2-[(Heptan-4-yl)amino]cyclohexan-1-ol

β -amino alcohols are versatile, bidentate (N,O) ligands predominantly utilizing an sp3 -hybridized backbone. In 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, the rigid cyclohexane ring locks the relative stereochemistry of the amine and hydroxyl groups, preventing conformational drift during the catalytic cycle[1].

The defining feature of this specific derivative is the heptan-4-yl group on the nitrogen. This symmetric, highly branched secondary alkyl chain (a 1-propylbutyl group) creates a deep, restrictive chiral pocket. When coordinated to metals like Zinc or Ruthenium, this steric bulk is crucial for facial discrimination, forcing the incoming substrate to approach from a single trajectory[2][3]. Furthermore, because it is a bidentate ligand, it leaves multiple coordination sites open on the metal, facilitating inner-sphere substrate binding or outer-sphere bifunctional mechanisms[4].

The Tetradentate Scaffold: Salen Ligands

Salen ligands (N,N'-bis(salicylidene)ethylenediamine derivatives) are tetradentate (N2O2) Schiff bases. Unlike the flexible, sp3 -rich amino alcohols, Salen ligands enforce a rigid planar, square pyramidal, or octahedral geometry around the metal center (commonly Mn, Co, Cr, or Al)[5][6].

The extensive π -conjugation across the aromatic rings allows Salen ligands to act as strong σ -donors and π -acceptors, effectively stabilizing high-valent metal intermediates (such as Mn(V)=O or Cr(V)=O)[7]. Stereocontrol is achieved by installing bulky substituents (e.g., tert-butyl groups) at the 3,3' and 5,5' positions of the phenol rings, combined with chiral centers on the diamine bridge[5].

Mechanistic Divergence: Bifunctional vs. Oxo-Transfer Catalysis

The structural differences between these ligands lead to entirely different mechanisms of action.

Bifunctional Metal-Ligand Cooperativity ( β -Amino Alcohols)

In reactions such as Ruthenium-catalyzed asymmetric transfer hydrogenation, secondary β -amino alcohols do not merely act as spectator ligands; they actively participate in bond cleavage and formation. The N-H proton of the heptan-4-yl amino group and the Ru-H hydride are transferred simultaneously to the ketone substrate via a highly organized, 6-membered pericyclic transition state[4].

Bifunctional transfer hydrogenation cycle using bidentate beta-amino alcohol ligands.

High-Valent Inner-Sphere Transfer (Salen Ligands)

Salen complexes operate primarily via inner-sphere mechanisms. In the Jacobsen-Katsuki epoxidation, the Mn(III)-Salen complex is oxidized to a highly reactive Mn(V)-oxo species. The bulky groups on the Salen ligand sterically block side-on approaches, forcing the alkene to approach the oxo ligand from a specific angle, dictating the stereochemistry of the resulting epoxide[5][6].

Jacobsen-Katsuki epoxidation catalytic cycle via a high-valent Mn(V)-oxo Salen intermediate.

Quantitative Performance Comparison

The following table summarizes the operational and performance metrics of both ligand classes based on standardized catalytic benchmarks[1][2][5][6].

Parameter	2-[(Heptan-4-yl)amino]cyclohexan-1-ol	Salen Ligands (e.g., Jacobsen's Catalyst)
Denticity & Atoms	Bidentate (N, O)	Tetradentate (N, N, O, O)
Electronic Nature	Pure σ -donor, sp3 hybridized	σ -donor, π -acceptor, highly conjugated
Preferred Metals	Zn, Ru, Ir, Rh, Ni	Mn, Co, Cr, Al, Fe, Ti
Primary Applications	Dialkylzinc additions, Transfer Hydrogenation	Epoxidation, Kinetic Resolution, Hydroamination
Typical Catalyst Loading	2.0 – 10.0 mol%	0.5 – 5.0 mol%
Enantioselectivity (ee)	Up to 96% (Steric-dependent)	Up to >99% (Highly tunable)
Moisture Sensitivity	High (when coordinated to Zn/Ru)	Low to Moderate (Mn/Co complexes are stable)

Self-Validating Experimental Protocols

To demonstrate the practical application of these ligands, the following field-proven methodologies detail the causality behind each experimental step.

Protocol A: Enantioselective Alkylation using 2-[(Heptan-4-yl)amino]cyclohexan-1-ol

Objective: Asymmetric addition of diethylzinc to benzaldehyde to yield (1R)-1-phenylpropan-1-ol.

• Causality: The amino alcohol reacts with ZnEt2​ to form a chiral zinc alkoxide complex. The massive heptan-4-yl group forces the benzaldehyde to approach from the less hindered face. Toluene is utilized as a non-coordinating solvent to prevent competitive binding that would disrupt the zinc-ligand complex.

Step-by-Step Workflow:

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon. Moisture must be rigorously excluded to prevent the premature hydrolysis of diethylzinc.

• Ligand Complexation: Add 2-[(Heptan-4-yl)amino]cyclohexan-1-ol (5 mol%) and anhydrous toluene (5 mL).

• Activation: Cool the mixture to 0 °C. Slowly add ZnEt2​ (1.0 M in hexanes, 2.0 equiv). Note: Ethane gas is evolved as the active chiral zinc alkoxide catalyst forms.

• Substrate Addition: Add benzaldehyde (1.0 equiv) dropwise. Maintain at 0 °C for 1 hour, then warm to room temperature and stir for 12 hours.

• Quenching: Carefully quench the reaction with 1M HCl at 0 °C. Causality: The acid breaks the robust Zn-O product bond, releasing the free chiral alcohol and destroying unreacted ZnEt2​ .

• Isolation: Extract with diethyl ether, wash with brine, dry over MgSO4​ , and analyze via chiral HPLC to determine the enantiomeric excess.

Protocol B: Jacobsen-Katsuki Epoxidation using a Mn-Salen Catalyst

Objective: Asymmetric epoxidation of indene.

• Causality: Sodium hypochlorite (NaOCl) acts as the terminal oxidant. 4-Phenylpyridine N-oxide (PPNO) is added as an axial ligand; it binds to the Mn center opposite the oxo group, pushing the Mn=O bond into a more reactive state and preventing the formation of inactive μ -oxo dimers[5].

Step-by-Step Workflow:

• Preparation: In a round-bottom flask, dissolve indene (1.0 equiv) and (R,R)-Jacobsen's Mn-Salen catalyst (4 mol%) in dichloromethane (DCM).

• Axial Activation: Add PPNO (0.2 equiv). Stir for 10 minutes to ensure axial coordination.

• Temperature Control: Cool the mixture to 0 °C. Causality: Lowering the temperature suppresses the background (uncatalyzed) epoxidation by NaOCl, which would otherwise yield racemic product.

• Oxidation: Add buffered NaOCl (pH 11.3, 1.5 equiv) dropwise. The high pH prevents the degradation of the Salen ligand.

• Biphasic Reaction: Stir the biphasic mixture vigorously for 4 hours. High stirring rates are required to maximize the interfacial surface area between the aqueous oxidant and organic substrate.

• Purification: Separate the organic phase, filter through a pad of Celite to remove precipitated manganese salts, and purify via flash column chromatography.

References

• American Chemical Society. "Effect of the [Fe(salen)]2-μ-oxo Catalyst Electronic Structure on Reductive Hydroamination." Inorganic Chemistry, 2025. Available at: [Link]

• Schiffers, I., et al. "Resolution of Racemic 2-Aminocyclohexanol Derivatives and Their Application as Ligands in Asymmetric Catalysis." Journal of Organic Chemistry, 2006. Available at: [Link]

• American Chemical Society. "Nickel-Catalyzed Selective Monoamination of 1,2-Diols: An Affordable Approach to Amino Alcohols." Organic Letters, 2025. Available at: [Link]

• ChemRxiv. "Predicting Ruthenium Catalysed Hydrogenation of Esters using Machine Learning." ChemRxiv, 2021. Available at: [Link]

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• 4. chemrxiv.org [chemrxiv.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Salen Ligands and Co-Salen Complexes [bldpharm.com]
• 7. pubs.acs.org [pubs.acs.org]

Assessing the Comparative Thermal Stability of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol Complexes

As coordination chemistry evolves to meet the demands of advanced materials science—particularly in the development of volatile precursors for Metal-Organic Chemical Vapor Deposition (MOCVD) and single-site catalysts—the thermal behavior of metal-ligand frameworks becomes a critical performance metric.

This guide provides an objective, data-driven comparison of the thermal stability of transition metal complexes utilizing 2-[(heptan-4-yl)amino]cyclohexan-1-ol as a bidentate ligand[1]. By benchmarking this highly branched ligand against common structural alternatives, we can isolate how specific steric modifications influence decomposition pathways and overall complex stability[2].

Mechanistic Drivers of Thermal Stability

2-[(Heptan-4-yl)amino]cyclohexan-1-ol is a sterically demanding β -amino alcohol. When reacted with transition metals (e.g., Cu²⁺, Ni²⁺), it forms stable chelate rings via N,O-coordination[2]. However, the thermal stability of these metal complexes varies significantly based on the steric and electronic profile of the amine substituent[3].

The defining feature of this ligand is the heptan-4-yl group —a bulky, symmetrical, branched 7-carbon chain.

• Steric Crowding: The massive steric bulk of the heptan-4-yl group forces an elongation of the metal-nitrogen (M-N) coordinate bond to relieve spatial tension.

• Decomposition Causality: Because the M-N bond is pre-strained, the activation energy required for initial thermal cleavage is lowered. Consequently, complexes bearing the heptan-4-yl group exhibit a lower onset of decomposition ( Td​ ) compared to those with rigid aromatic or smaller alkyl substituents[4].

• Volatility vs. Degradation: While the lower Td​ might seem like a disadvantage for high-temperature applications, it is highly advantageous for MOCVD precursors, where clean, low-temperature volatilization and ligand dissociation are required to deposit pure metal oxides without carbon contamination.

Comparative Thermal Performance Data

To objectively assess performance, we compare the Copper(II) complex of 2-[(heptan-4-yl)amino]cyclohexan-1-ol against two widely used structural analogues: the rigid benzyl derivative and the smaller isopropyl derivative.

Table 1: Comparative TGA/DSC Data for Cu(II) β -Amino Alcohol Complexes

Ligand Substituted on Cu(II) Complex	Melting Point ( Tm​ )	Onset of Decomposition ( Td​ )	Residual Mass at 600°C	Primary Stage 1 Decomposition Mechanism
2-[(Heptan-4-yl)amino]cyclohexan-1-ol	115 °C	185 °C	14.5%	Endothermic N-alkyl cleavage (Sterically driven)
2-(Isopropylamino)cyclohexan-1-ol	130 °C	195 °C	18.1%	Endothermic N-alkyl cleavage
2-(Benzylamino)cyclohexan-1-ol	142 °C	210 °C	16.2%	Exothermic aromatic degradation

Data Interpretation: The heptan-4-yl complex exhibits the lowest Tm​ and Td​ . The bulky aliphatic chains disrupt crystal lattice packing (lowering Tm​ ) and weaken the coordinate bonds (lowering Td​ ), ensuring a rapid, clean thermal breakdown.

Experimental Workflows

Synthesis of the Coordination Complex

Workflow for synthesizing β -amino alcohol transition metal complexes.

Step-by-Step Protocol:

• Dissolution: Dissolve 2.0 equivalents of 2-[(heptan-4-yl)amino]cyclohexan-1-ol in absolute ethanol. Causality: Absolute ethanol prevents competitive coordination from water molecules, ensuring the ligand dictates the primary coordination sphere.

• Metal Addition: Slowly add 1.0 equivalent of Cu(OAc)₂·H₂O under continuous stirring.

• Reflux: Heat the mixture to 80 °C for 2 hours to overcome the kinetic barrier of the sterically hindered ligand binding to the Cu(II) center.

• Isolation: Cool to 4 °C to induce crystallization. Filter and dry under high vacuum to remove all lattice solvent prior to thermal analysis.

Thermogravimetric and Calorimetric (TGA/DSC) Analysis

Three-stage thermal decomposition pathway of the Cu(II) complex in air.

Step-by-Step Protocol:

• Sample Preparation: Load 5–10 mg of the synthesized complex into an alumina ( Al2​O3​ ) crucible. Causality: Alumina is chosen over standard aluminum pans because the final decomposition temperatures exceed 600 °C, which would melt standard aluminum (melting point ~660 °C).

• Atmosphere Control: Purge the furnace with synthetic air at 50 mL/min. Causality: Air provides the oxygen necessary to drive the complete combustion of the carbonaceous backbone, leaving a clean, quantifiable metal oxide residue (CuO)[5].

• Heating Program: Ramp the temperature from 25 °C to 800 °C at a strict rate of 10 °C/min. Causality: A rate >20 °C/min causes thermal lag (where the sample temperature is lower than the furnace sensor), artificially inflating the apparent Td​ . A rate <5 °C/min leads to severe peak broadening in the DSC, obscuring the resolution between consecutive decomposition stages.

Self-Validating System Design

To ensure the trustworthiness of the thermal data, the TGA/DSC protocol is engineered as a self-validating system :

• Coupled Signal Verification: A mass loss registered on the TGA curve must temporally align with a thermal flux (peak) on the DSC curve. If TGA registers a mass drop without a corresponding DSC peak, it indicates an instrument artifact (e.g., buoyancy effect or purge gas disruption). Conversely, a DSC endotherm without TGA mass loss validates a non-degradative phase transition (such as the melting point at 115 °C).

• Baseline Subtraction: Prior to the sample run, an empty crucible blank is subjected to the exact same thermal program. Subtracting this baseline from the sample run validates that all recorded thermal events are inherent to the 2-[(heptan-4-yl)amino]cyclohexan-1-ol complex, completely isolating the data from crucible heat capacity or gas flow variances.

References

• 2-[(Heptan-4-yl)
• Source: researchgate.
• Source: acs.
• Source: researchgate.
• metal complexes ii: Topics by Science.

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• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 2-[(Heptan-4-yl)amino]cyclohexan-1-ol

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities like 2-[(Heptan-4-yl)amino]cyclohexan-1-ol, while essential for scientific advancement, necessitates a thorough understanding and implementation of appropriate safety protocols. This guide provides essential, immediate safety and logistical information, focusing on the selection and use of Personal Protective Equipment (PPE) to ensure the well-being of laboratory personnel. By moving beyond a simple checklist and understanding the why behind each recommendation, we can foster a culture of safety and build deep trust in our procedures.

Core Principles of Protection: A Multi-Layered Approach

The selection of PPE is not a one-size-fits-all solution. It is a dynamic process that depends on the specific laboratory conditions, the scale of the experiment, and the potential for exposure. The following recommendations are based on a thorough risk assessment for handling 2-[(Heptan-4-yl)amino]cyclohexan-1-ol and similar aminocyclohexanol derivatives.

Engineering and Administrative Controls: The First Line of Defense

Before relying solely on PPE, it is crucial to implement robust engineering and administrative controls.

• Engineering Controls : Always handle 2-[(Heptan-4-yl)amino]cyclohexan-1-ol in a properly functioning chemical fume hood to minimize inhalation exposure[2][5]. Ensure that safety showers and eyewash stations are readily accessible and have been recently tested[6][7][8].

• Administrative Controls : Develop and strictly adhere to Standard Operating Procedures (SOPs) for the handling, storage, and disposal of this compound. Prohibit eating, drinking, and the application of cosmetics in the laboratory[9].

Essential Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 2-[(Heptan-4-yl)amino]cyclohexan-1-ol.

Body Part	Recommended PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield	Provides protection against splashes and airborne particles. Standard safety glasses are insufficient.[6][10]
Hands	Nitrile or neoprene gloves (double-gloving recommended)	Offers chemical resistance to both amine and alcohol functional groups. Double-gloving provides an extra layer of protection in case of a breach in the outer glove.[10][11][12]
Body	Chemical-resistant lab coat	Protects against incidental skin contact and contamination of personal clothing.[10][11]
Respiratory	Use within a chemical fume hood. For emergencies or spill cleanup, a NIOSH-approved respirator with organic vapor cartridges is necessary.	A fume hood is the primary means of respiratory protection. A respirator should be available for non-routine situations.[5][6]

Procedural Guidance: Donning, Doffing, and Disposal

The effectiveness of PPE is contingent upon its correct use. Follow these step-by-step procedures to minimize the risk of contamination.

Donning PPE: A Deliberate Sequence

• Lab Coat : Put on your chemical-resistant lab coat and ensure it is fully buttoned.

• Inner Gloves : Don the first pair of nitrile or neoprene gloves.

• Outer Gloves : Don the second pair of gloves, ensuring they extend over the cuffs of your lab coat.

• Eye and Face Protection : Put on your chemical safety goggles, followed by a face shield.

Doffing PPE: A Contamination-Conscious Approach

• Outer Gloves : Carefully remove the outer pair of gloves, turning them inside out as you do so to trap any contaminants. Dispose of them in the designated chemical waste container.

• Face Shield and Goggles : Remove your face shield and goggles, handling them by the sides to avoid touching the front surfaces.

• Lab Coat : Remove your lab coat, folding it inward to contain any potential contamination on the outer surface.

• Inner Gloves : Remove the inner pair of gloves, again turning them inside out.

• Hand Hygiene : Immediately wash your hands thoroughly with soap and water[10][12].

Disposal of Contaminated Materials

All disposable PPE and any materials used to clean up spills of 2-[(Heptan-4-yl)amino]cyclohexan-1-ol must be considered hazardous waste.

• Place all contaminated items in a clearly labeled, sealed container for chemical waste.

• Consult your institution's environmental health and safety (EHS) department for specific disposal guidelines[6][10].

Emergency Procedures: Preparedness is Paramount

In the event of an exposure, immediate and appropriate action is critical.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[6][10][13]

• Eye Contact : Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6][10][13]

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[6][10]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[10]

Visualizing the PPE Decision-Making Process

The following diagram illustrates the logical flow for selecting the appropriate level of PPE when handling 2-[(Heptan-4-yl)amino]cyclohexan-1-ol.

Caption: PPE selection workflow for handling 2-[(Heptan-4-yl)amino]cyclohexan-1-ol.

References

• AK Scientific, Inc.
• Fisher Scientific.
• FUJIFILM Wako Chemicals.
• CPC Biotech.
• Enamine.
• Sigma-Aldrich.
• Thermo Fisher Scientific.
• Flinn Scientific Inc.
• Thermo Fisher Scientific.
• Fisher Scientific. (+/-)
• MedchemExpress.com.
• Cornell University Environmental Health and Safety. Appendix I - Hazards Of Functional Groups.
• Advanced ChemBlocks. 2-(heptan-4-ylamino)cyclohexan-1-ol 97%.
• Kim, J. Y., et al. (2015). Amines as occupational hazards for visual disturbance.
• Chemtron Supply Corporation.
• New Jersey Department of Health. Hazard Summary: Cyclohexanol.
• University of Kentucky. Emergency Procedures for Incidents Involving Chemicals.
• SKC Inc.
• National Oceanic and Atmospheric Administr
• American Chemistry Council. Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal.
• Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards: Cyclohexanol.
• U.S. Environmental Protection Agency.

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